Cas no 84680-75-1 (Astragaloside I)

Astragaloside I Properties

Names and Identifiers

• Astragaloside I
• 3-O-β-(2',3'-di-O-acetyl)-D-xylopyranosyl-6-O-β-D-glucopyranosyl-cycloastragenol
• ASTRAGALOSIDE I(SH)
• ASTRAGALOSIDEⅠ
• b-D-Glucopyranoside, (3b,6a,16b,20R,24S)-3-[(2,3-di-O-acetyl-b-D-xylopyranosyl)oxy]-20,24-epoxy-16,25-dihydroxy-9,19-cyclolanostan-6-yl
• 2,5-Bis[1-(1,1-dimethyl-2-propenyl)-1H-indol-3-yl]-3,6-dimethoxy-2,5-cyclohexadiene-1,4-dione
• 2,5-bis[1-(1,1-dimethylallyl)-1H-indol-3-yl]-3,6-dimethoxy-1,4-benzo
• 2,5-bis-[1-(1,1-dimethyl-allyl)-indol-3-yl]-3,6-dimethoxy-[1,4]benzoquinone
• 2,5-dimethoxy-3,6-bis[1-(2-methylbut-3-en-2-yl)-1H-indol-3-yl]cyclohexa-2,5-diene-1,4-dione
• Asterrichinon-dimethylether
• asterriquinone dimethyl ether
• Astrasieversianin IV
• Cyclosieversioside B
• cyclosiversioside B
• (3β,6α,16β,20R,24S)-3-[(2,3-Di-O-acetyl-β-D-xylopyranosyl)oxy]-20,24-epoxy-16,25-dihydroxy-9,19-cyclolanostan-6-yl β-D-glucopyranoside
• AstragalosideI
• Astragaloside-I
• C43H68O16
• X1090
• ASTRAGALOSIDE cent inverted exclamation mark
• 680A751
• 3-O--(2\\',3\\'-di-O-acetyl)-D-xylopyranosyl-6-O--D-glucopyranosyl-cycloastragenol
• [(2S,3R,4S,5R)-3-Acetyloxy-5-hydroxy-2-[[(1R,3R,6S,9S,11S,12S,14S,15R,16R)-14-hydroxy-15-[(2R,5S)-5-
• CID 51346122
• (3β,6α,16β,20R,24S)-3-[(2,3-Di-O-acetyl-β-D-xylopyranosyl)oxy]-20,24-epoxy-16,25-dihydroxy-9,19-cyclolanostan-6-yl β-D-glucopyranoside (ACI)
• 1H,19H-Cyclopropa[9,10]cyclopenta[a]phenanthrene, β-D-glucopyranoside deriv. (ZCI)
• 9,19-Cyclolanostane, β-D-glucopyranoside deriv. (ZCI)
• s9014
• CS-3711
• UNII-24CT26I88H
• 24CT26I88H
• (3beta,6alpha,9beta,16beta,20R,24S)-3-[(2,3-di-O-acetyl-beta-D-xylopyranosyl)oxy]-16,25-dihydroxy-20,24-epoxy-9,19-cyclolanostan-6-yl beta-D-glucopyranoside
• Astragaloside I (constituent of astragalus)
• beta-D-Glucopyranoside, (3beta,6alpha,16beta,20R,24S)-3-[(2,3-di-O-acetyl-beta-D-xylopyranosyl)oxy]-20,24-epoxy-16,25-dihydroxy-9,19-cyclolanostan-6-yl-
• (3beta,6alpha,16beta,20R,24S)-3-[(2,3-Di-O-acetyl-beta-D-xylopyranosyl)oxy]-20,24-epoxy-16,25-dihydroxy-9,19-cyclolanostan-6-yl beta-D-glucopyranoside
• (3beta,6alpha,9beta,16beta,20R,24S)-3-((2,3-di-O-acetyl-beta-D-xylopyranosyl)oxy)-16,25-dihydroxy-20,24-epoxy-9,19-cyclolanostan-6-yl beta-D-glucopyranoside
• AKOS030526921
• Q27163025
• 91739-00-3
• beta-D-Glucopyranoside, (3beta,6alpha,16beta,20R,24S)-3-((2,3-di-O-acetyl-beta-D-xylopyranosyl)oxy)-20,24-epoxy-16,25-dihydroxy-9,19-cyclolanostan-6-yl
• HY-N0432
• AS-56628
• Astragaloside I, >=97% (HPLC)
• [(2S,3R,4S,5R)-3-acetyloxy-5-hydroxy-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-14-hydroxy-15-[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethyl-9-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]oxan-4-yl] acetate
• CHEBI:91024
• Astragaloside I (constituent of astragalus) [DSC]
• C17797
• Astragaloside I,98%
• A-D-xylopyranosyl)oxy]-20,24-epoxy-16,25-dihydroxy-9,19-cyclolanostan-6-yl
• A,6
• LS-15453
• A,20R,24S)-3-[(2,3-Di-O-acetyl-
• 84680-75-1
• A-D-glucopyranoside
• PD065122
• [(2S,3R,4S,5R)-3-acetyloxy-5-hydroxy-2-[[(1R,3R,6S,9S,11S,12S,14S,15R,16R)-14-hydroxy-15-[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-12,16-dimethyl-9-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-pentacyclo[9.7.0.0^{1,3.0^{3,8.0^{12,16]octadecanyl]oxy]oxan-4-yl] acetate
• A,16
• (3
• Astragaloside?
• 20,24-EPOXYCYCLOARTANE-3,16,25-TRIOL-6-O-BETA-D-GLUCOPYRANOSIDE
• Astragaloside I (Astrasieversianin IV
• Astragaloside l, 98%, from Astragalus membranaceus Bunge
• +Expand

• MDL： MFCD30478908
• InChIKey： KXHCYYSIAXMSPA-OOCCOBHWSA-N
• Inchi： 1S/C45H72O16/c1-21(47)56-33-24(50)19-55-38(34(33)57-22(2)48)60-28-11-13-45-20-44(45)15-14-41(7)35(43(9)12-10-29(61-43)40(5,6)54)23(49)17-42(41,8)27(44)16-25(36(45)39(28,3)4)58-37-32(53)31(52)30(51)26(18-46)59-37/h23-38,46,49-54H,10-20H2,1-9H3/t23-,24+,25-,26+,27-,28-,29-,30+,31-,32+,33-,34+,35-,36-,37+,38-,41+,42-,43+,44-,45+/m0/s1
• SMILES： C[C@@]12C[C@H](O)[C@H]([C@]3(CC[C@@H](C(O)(C)C)O3)C)[C@@]1(C)CC[C@@]13C[C@]41CC[C@H](O[C@@H]1OC[C@@H](O)[C@H](OC(=O)C)[C@H]1OC(=O)C)C(C)(C)[C@@H]4[C@H](C[C@@H]23)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 840.450736g/mol
• Surface Charge: 0
• XLogP3: 1.6
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 11
• Monoisotopic Mass: 840.450736g/mol
• Monoisotopic Mass: 840.450736g/mol
• Topological Polar Surface Area: 240Ų
• Heavy Atom Count: 59
• Complexity: 1610
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 841.0

Experimental Properties

• LogP: 1.22960
• PSA: 240.36000
• Refractive Index: 1.603
• Boiling Point: 910.64 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 265.49 °C
• Solubility: 甲醇（微量）、吡啶（微量）
• Color/Form: Powder
• pka: 12.87±0.70(Predicted)
• Density: 1.39

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Triterpenoids